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Compound of Interest

Compound Name: H-D-Ser-OEt.HCl

Cat. No.: B613186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of H-D-Ser-
OEt.HCl (D-Serine ethyl ester hydrochloride), a key reagent in neuroscience research and drug

development. The information is intended to guide researchers in preparing this compound for

various experimental applications, particularly those involving the modulation of N-methyl-D-

aspartate (NMDA) receptors.

Introduction
H-D-Ser-OEt.HCl is an ethyl ester derivative of D-serine, a crucial co-agonist of the NMDA

receptor.[1][2][3] The hydrochloride salt form enhances the compound's stability and aqueous

solubility, making it suitable for a variety of experimental settings.[4][5] In experimental models,

H-D-Ser-OEt.HCl can serve as a more cell-permeable prodrug of D-serine, which is a key

regulator of synaptic plasticity and neuronal signaling.[6][7] Understanding the proper

dissolution and handling of this compound is critical for obtaining reliable and reproducible

experimental results.

Physicochemical Properties
Molecular Formula: C₅H₁₂ClNO₃

Molecular Weight: 169.61 g/mol
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Appearance: White to off-white crystalline solid.

Storage: Store at 2-8°C, protected from moisture. For long-term storage, -20°C is

recommended. The compound is hygroscopic and should be handled in a dry environment.

Solubility Data
The solubility of H-D-Ser-OEt.HCl is a critical factor for preparing stock solutions and

experimental media. As a hydrochloride salt, it is generally soluble in polar solvents. The

following table summarizes its solubility in common laboratory solvents.
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Solvent Solubility (mg/mL)
Molar
Concentration (at
saturation)

Notes

Water ≥ 50 (estimated) ~295 mM

Based on the solubility

of the L-isomer, L-

Serine methyl ester

hydrochloride, which

is reported to be 50

mg/mL.[4] D-Serine

ethyl ester

hydrochloride is

described as water-

soluble.[5]

Dimethyl Sulfoxide

(DMSO)
≥ 100 (estimated) ~590 mM

Based on the solubility

of the L-isomer, L-

Serine methyl ester

hydrochloride, which

is reported to be 100

mg/mL in DMSO.[8]

Ethanol Soluble Not available

Qualitative data

suggests solubility.

For similar

hydrochloride salts,

solubility in ethanol is

common.

Phosphate-Buffered

Saline (PBS, pH 7.4)

Soluble, but may be

less than in pure

water

Not available

Solubility in buffered

solutions can be

influenced by the

common ion effect

and pH. It is advisable

to test solubility at the

desired concentration.
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Note: The provided solubility values are estimates based on available data for similar

compounds and should be empirically verified for specific experimental needs.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in Water
This protocol describes the preparation of a 100 mM stock solution of H-D-Ser-OEt.HCl in
sterile water, which can be used for subsequent dilutions in various experimental buffers.

Materials:

H-D-Ser-OEt.HCl (MW: 169.61 g/mol )

Sterile, deionized, or distilled water

Calibrated analytical balance

Sterile conical tube (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile 0.22 µm syringe filter and sterile syringe

Sterile microcentrifuge tubes for aliquots

Procedure:

Weighing the Compound: In a sterile environment (e.g., a laminar flow hood), accurately

weigh 16.96 mg of H-D-Ser-OEt.HCl.

Initial Dissolution: Transfer the weighed compound into a sterile conical tube. Add 1 mL of

sterile water to the tube.

Complete Solubilization: Vortex the solution for 1-2 minutes until the compound is completely

dissolved. Gentle warming (to no more than 37°C) can be applied if necessary, but avoid

excessive heat to prevent degradation.
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Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe

filter into a new sterile tube. This step is crucial for applications in cell culture.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 100 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for long-term use

(up to 6 months). Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the stock solution to prepare a working solution for treating

neuronal cell cultures to study NMDA receptor activity.

Materials:

100 mM H-D-Ser-OEt.HCl stock solution (from Protocol 1)

Sterile cell culture medium (e.g., Neurobasal medium supplemented with B-27) or

experimental buffer (e.g., HEPES-buffered saline)

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 100 mM stock solution at room

temperature.

Intermediate Dilution (Optional): For preparing a wide range of final concentrations, it may be

convenient to first prepare an intermediate stock solution (e.g., 10 mM). To do this, add 10 µL

of the 100 mM stock solution to 90 µL of sterile culture medium or buffer.

Final Dilution: Prepare the final working concentrations by diluting the stock or intermediate

solution directly into the cell culture medium or experimental buffer. For example, to prepare

a 100 µM working solution, add 1 µL of the 100 mM stock solution to 999 µL of medium.
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Application to Cells: Immediately apply the freshly prepared working solution to the cell

cultures. Ensure even mixing by gently swirling the culture plate. An equivalent volume of the

vehicle (the final dilution of the initial solvent) should be added to control cultures.

Mandatory Visualizations
D-Serine Signaling Pathway at the NMDA Receptor
D-serine, the active form of H-D-Ser-OEt.HCl after ester hydrolysis, acts as a co-agonist at the

glycine binding site on the GluN1 subunit of the NMDA receptor.[1][3] The binding of both

glutamate to the GluN2 subunit and a co-agonist (like D-serine or glycine) to the GluN1 subunit

is required for the opening of the receptor's ion channel, leading to Ca²⁺ influx and downstream

signaling cascades.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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